Cas no 60325-74-8 ((+) pleiocarpamine)

• Product Name: (+) pleiocarpamine
• CAS No: 60325-74-8
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 2081674
• PubChem ID: 159880790
• Update Time: 2025-04-21

(+) pleiocarpamine Chemical and Physical Properties

Names and Identifiers

• (+) pleiocarpamine
• 1,16-cyclo-coryn-19-en-17-oic acid methyl ester
• Pleiocarpamin
• pleiocarpamine
• 48B7VQ2JVV
• 1,16-Cyclocorynan-17-oic acid, 19,20-didehydro-, methyl ester, (19E)-
• (+)-16-epi-Pleiocarpamine
• 2H-2,12-Methanoindolo(2,3-a)quinolizine-13-carboxylic acid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-, methyl ester, (2S,3E,5S,12bS,13R)-
• UNII-48B7VQ2JVV
• 60325-74-8
• 16-Epipleiocarpamine
• Methyl (2S,3E,5S,12bS,13R)-3-ethylidene-1,3,4,6,7,12b-hexahydro-2H-2,12-methanoindolo[2,3-a]quinolizine-13-carboxylate
• Methyl (2S,3E,5S,12bS,13R)-3-ethylidene-1,3,4,6,7,12b-hexahydro-2H-2,12-methanoindolo(2,3-a)quinolizine-13-carboxylate

• Inchi： 1S/C20H22N2O2/c1-3-12-11-21-9-8-14-13-6-4-5-7-16(13)22-18(14)17(21)10-15(12)19(22)20(23)24-2/h3-7,15,17,19H,8-11H2,1-2H3/b12-3-/t15-,17-,19+/m0/s1
• InChI Key： NTMOAQDHNZYZMZ-NOGYHVCNSA-N
• SMILES： O(C)C([C@H]1[C@@H]2/C(=C\C)/CN3CCC4C5C=CC=CC=5N1C=4[C@@H]3C2)=O

Computed Properties

• Exact Mass: 322.168127949g/mol
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Pleiocarpaman alkaloids Pleiocarpaman alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Pleiocarpaman alkaloids